Cas no 210755-57-0 (Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]-)
210755-57-0 structure
Product Name:Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]-
CAS No:210755-57-0
MF:C13H10ClFO3S
MW:300.733105182648
CID:1397983
PubChem ID:18179424
Update Time:2025-04-20
Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]-
- 4-[(4-fluorophenyl)methoxy]benzenesulfonyl chloride
- SCHEMBL5443121
- DTXSID00592612
- 210755-57-0
- 4-(4-fluoro-benzyloxy)-benzenesulfonyl chloride
- 4-(4-fluorobenzyloxy)benzenesulfonyl chloride
- AKOS000158954
- 4-[(4-Fluorophenyl)methoxy]benzene-1-sulfonyl chloride
- DAABFHOAKKNNRE-UHFFFAOYSA-N
-
- Inchi: 1S/C13H10ClFO3S/c14-19(16,17)13-7-5-12(6-8-13)18-9-10-1-3-11(15)4-2-10/h1-8H,9H2
- InChI Key: DAABFHOAKKNNRE-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC(=CC=1)OCC1C=CC(=CC=1)F)(=O)=O
Computed Properties
- Exact Mass: 300.0024
- Monoisotopic Mass: 300.0023212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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